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Compound of Interest

Compound Name: Trisilylamine

Cat. No.: B1208238

Essential Safety and Handling Guide for
Trisilylamine

Trisilylamine (TSA) is a highly reactive and hazardous organosilicon compound utilized in
various scientific and industrial applications, including as a precursor for silicon nitride or oxide
layers in semiconductor manufacturing.[1] Its handling demands stringent safety protocols due
to its high flammability, violent reactivity with water, and acute toxicity upon inhalation.[2][3][4]
This guide provides essential, step-by-step safety and logistical information for researchers,
scientists, and drug development professionals to ensure the safe handling and disposal of
Trisilylamine.

Hazard Profile and Key Data

Trisilylamine is classified as a highly flammable liquid and vapor that, in contact with water,
releases flammable gases which may ignite spontaneously.[3][5] It is fatal if inhaled and causes
severe skin burns and eye damage.[2][6] The compound also has a notable tendency to
accumulate static charge, which requires careful mitigation during transfer.[2][3][5]

Physical and Chemical Properties
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Property

CAS Number

Value

13862-16-3[4]

Molecular Formula

HoNSi3[2]

Appearance Colorless transparent liquid[6]
Boiling Point 52°C[1][4][6]

Melting Point -106°C[6][7]

Flash Point -48°C[5]

Vapor Pressure

109 mm Hg @ 0°C[3][5]

Relative Density

0.895[3][7]

| Vapor Density (air=1) | 4.46[3][5][7] |

Toxicological Data

Metric

Acute Toxicity (Inhalation)

Value

Fatal if inhaled[2][3][6]

LC50 (Inhalation, Rat)

439 ppm/1h[2][3]

ATE US (Vapors)

0.500 mg/l/4h[2]

| Health Effects | Causes severe skin burns, serious eye damage, and may cause respiratory

irritation.[2][3][6] |

Personal Protective Equipment (PPE) and

Engineering Controls

Due to the severe hazards associated with Trisilylamine, a comprehensive PPE and

engineering control strategy is mandatory.

Engineering Controls
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» Ventilation: All handling must occur within a certified chemical fume hood with robust exhaust
ventilation.[2][5]

 Static Control: All equipment used for transfer and handling (containers, lines, etc.) must be
properly grounded and bonded to dissipate static electricity.[2][3][5]

o Safety Equipment: An emergency eyewash station and safety shower must be immediately
accessible in the work area.[2][7]

e Environment: The handling area must be free of ignition sources such as heat, sparks, and
open flames.[3][6] Use only explosion-proof electrical and ventilating equipment.[2][3][5]

Required Personal Protective Equipment (PPE)

A multi-layered PPE approach is essential to prevent contact and inhalation.

Body Part Required PPE Specifications

NIOSH-approved with a
combination organic vapor-
Respiratory Full-face, air-purifying amine gas (brown cartridge)
respirator respirator.[2] An air-supplied
respirator is required if

exposure may exceed TLV.[7]

] Contact lenses should not be
Chemical safety goggles and a ) )
Eye/Face worn when handling this

face shield )
chemical.[2][7]
Inner and outer chemical-
Hands Double-gloving resistant gloves (Neoprene or
nitrile rubber).[2][7][8]
A hooded, two-piece chemical
) ] ] splash suit or disposable
Body Chemical-resistant suit

chemical-resistant coveralls.[2]

[8]

Feet Steel-toed, chemical-resistant Outer, disposable boots may
ee
boots also be necessary.[8][9]
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Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the procedural steps for the safe handling of Trisilylamine from
preparation to cleanup.

Preparation and Pre-Handling Checklist

e Ensure all engineering controls are operational (fume hood, grounding, etc.).

 Verify the immediate availability and functionality of the emergency shower and eyewash
station.[2]

o Assemble all necessary equipment (non-sparking tools, inert gas supply, transfer lines, and
grounded receiving vessel).[2][3][5]

e Don the complete, required PPE ensemble as detailed in the table above.

o Ensure the work area is clear of incompatible materials, including water, acids, alcohols,
oxidizing agents, and metal salts.[2][3][7]

Handling and Transfer Procedure

 All operations must be conducted under an inert gas atmosphere (e.g., nitrogen or argon) to
protect from moisture and air.[2][3][6]

o Securely ground and bond the source container and the receiving equipment before initiating
any transfer.[2][3] This is critical due to the high risk of static discharge.[5]

e Use only non-sparking tools for all manipulations, including opening containers.[2][3][5]

o Slowly and carefully transfer the liquid to the reaction vessel or receiving container. Avoid
splashing.

e Once the transfer is complete, ensure the source container is tightly sealed under an inert
atmosphere.[2][3]

Post-Handling and Cleanup
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o Thoroughly decontaminate any equipment that came into contact with Trisilylamine,

following established lab procedures for reactive chemicals.

e Wash contaminated clothing before reuse.[2][3]

e Wash hands and any exposed skin areas with mild soap and water after removing PPE and

before leaving the work area.[2][3]

Emergency, Storage, and Disposal Plans
Emergency Procedures

e Spill Response:

Evacuate all personnel from the affected area immediately.[3][6]
Eliminate all ignition sources.[3][5][6]

Wearing full PPE, contain the spill using dikes or absorbent materials like dry sand, clay,
or vermiculite.[6][7] Do NOT use water.[3][6]

Use non-sparking tools to collect the absorbed material into a suitable, sealable container
for hazardous waste disposal.[5][6]

Notify environmental health and safety personnel.

o First Aid:

[¢]

Inhalation: Move the victim to fresh air immediately and keep them at rest. Seek
immediate medical attention as inhalation is fatal.[2][5]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with
water/shower.[5] Seek immediate medical attention for severe burns.[2][6]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, removing contact
lenses if possible. Get immediate medical attention.[2][5]

Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious
person. Get immediate medical attention.[2][5]
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Storage Plan

» Store Trisilylamine in a tightly closed, sealed container in a cool, dry, locked, and well-
ventilated area.[2][3][5][6]

e The storage area must be away from heat, ignition sources, and incompatible materials.[2][3]

[6]
o Protect from moisture.[2][3] Store under an inert gas.[3]

o Use explosion-proof electrical equipment in the storage area.[2][3][6]

Disposal Plan

» Waste: Trisilylamine waste is considered hazardous. It may be incinerated at a licensed
waste disposal facility.[2][3][5][7]

» Containers: Handle empty containers with extreme care as they may contain flammable
residual vapors.[2][3][5]

» Regulations: All disposal must be conducted in strict accordance with local, state, and
national environmental regulations.[2][3][5] Do not dispose of waste into the sewer system.

[2]3]1[5]

Handling and Disposal Workflow

The following diagram illustrates the logical workflow for safely managing Trisilylamine.
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1. Preparation Phase
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2. Handlipg Phase
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Execute Transfer
(Non-Sparking Tools)

EMERGENCY EVENT

Seal Containers Spill or Exposure

Spill Exposure
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\ 4 \i

Administer First Aid
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4. Waste & Disposal

A4

Collect Waste in
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Click to download full resolution via product page

Caption: Logical workflow for handling and disposal of Trisilylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling
Trisilylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208238#personal-protective-equipment-for-
handling-trisilylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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